2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide
• InChI: InChI=1S/C15H13Cl2NO/c16-13-7-5-11(6-8-13)10-18-15(19)9-12-3-1-2-4-14(12)17/h1-8H,9-10H2,(H,18,19)
• InChI Key: LCEUCXGNGYJNBK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC(=O)NCC2=CC=C(C=C2)Cl)Cl
• Molecular Formula: C15H13Cl2NO
• Molecular Weight: 294.2 g/mol

Description

2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide is an organic compound characterized by the presence of chlorinated benzyl and phenyl groups attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide typically involves the reaction of 4-chlorobenzyl chloride with 2-chlorophenylacetic acid in the presence of a base such as sodium hydroxide. The reaction proceeds through nucleophilic substitution, where the chloride ion is replaced by the acetamide group. The reaction is usually carried out in an organic solvent like dichloromethane or toluene under reflux conditions to ensure complete conversion of the reactants.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into amines or alcohols.

Substitution: The chlorinated aromatic rings can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like bromine (Br₂) or nitric acid (HNO₃) can facilitate substitution reactions.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of brominated or nitrated derivatives.

Scientific Research Applications

2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorobenzyl)-2-(2-chlorophenyl)ethanamide
• N-(4-chlorobenzyl)-2-(2-chlorophenyl)propionamide

Uniqueness

2-(2-chlorophenyl)-N-[(4-chlorophenyl)methyl]acetamide is unique due to its specific substitution pattern on the benzyl and phenyl rings, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications.